5,5-Dimethyl-1-phenylpiperazin-2-one
Cat. No. B8521707
M. Wt: 204.27 g/mol
InChI Key: AUUFTPBQEBHNHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08158790B2
Procedure details
1.0 ml of trifluoroacetic acid (13 mmol) was added to a solution of 0.40 g of 2,2-dimethyl-5-oxo-4-phenylpiperazine-1-carboxylic acid t-butyl ester obtained in the above reaction (1.31 mmol) in methylene chloride (2 ml) at room temperature, and the mixture was stirred at the same temperature for 30 minutes. The reaction mixture was concentrated under reduced pressure. A saturated sodium bicarbonate aqueous solution was added, followed by extraction with methylene chloride. Then, the organic layer was dried over anhydrous sodium sulfate. After filtration, the solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (elution solvent:methylene chloride/methanol=10/1) to obtain 0.23 g of the title compound (yield: 99%).
Name
2,2-dimethyl-5-oxo-4-phenylpiperazine-1-carboxylic acid t-butyl ester
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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FC(F)(F)C(O)=O.C(OC([N:15]1[CH2:20][C:19](=[O:21])[N:18]([C:22]2[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=2)[CH2:17][C:16]1([CH3:29])[CH3:28])=O)(C)(C)C>C(Cl)Cl>[CH3:28][C:16]1([CH3:29])[CH2:17][N:18]([C:22]2[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=2)[C:19](=[O:21])[CH2:20][NH:15]1
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Inputs
Step One
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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FC(C(=O)O)(F)F
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Name
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2,2-dimethyl-5-oxo-4-phenylpiperazine-1-carboxylic acid t-butyl ester
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)N1C(CN(C(C1)=O)C1=CC=CC=C1)(C)C
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Step Two
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at the same temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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A saturated sodium bicarbonate aqueous solution was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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followed by extraction with methylene chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Then, the organic layer was dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by silica gel column chromatography (elution solvent:methylene chloride/methanol=10/1)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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CC1(NCC(N(C1)C1=CC=CC=C1)=O)C
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 0.23 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
